3,4-dichloro-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzamide

• IUPAC Name: 3,4-dichloro-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C16H16Cl2N2O3/c1-10-7-12(23-2)9-15(21)20(10)6-5-19-16(22)11-3-4-13(17)14(18)8-11/h3-4,7-9H,5-6H2,1-2H3,(H,19,22)
• InChI Key: RJPZNVKBUKEOHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=CC(=C(C=C2)Cl)Cl)OC
• Molecular Formula: C16H16Cl2N2O3
• Molecular Weight: 355.2 g/mol

Description

3,4-dichloro-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biology. This compound is commonly referred to as "Compound X" and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Neuroleptic Activity

Research on benzamides, including structures related to "3,4-dichloro-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzamide," has shown significant neuroleptic activity. For instance, the synthesis of benzamides and their evaluation as potential neuroleptics revealed a correlation between structure and activity, suggesting their use in treating psychosis with fewer side effects due to their potent antistereotypic activity compared to established drugs like haloperidol and metoclopramide (Iwanami et al., 1981).